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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B15573462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available L-Theanine-
d5 analytical standard. It is designed to assist researchers, scientists, and drug development

professionals in selecting a suitable standard for their analytical needs and in developing

robust analytical methods. This document outlines the key specifications from major

commercial suppliers, details experimental protocols for its use as an internal standard, and

illustrates the relevant signaling pathways of L-Theanine.

Commercial Suppliers and Product Specifications
L-Theanine-d5, a deuterated analog of L-Theanine, is a critical tool for the accurate

quantification of L-Theanine in various matrices by mass spectrometry-based methods. Its use

as an internal standard corrects for variations in sample preparation and instrument response.

Several reputable suppliers offer this analytical standard. Below is a comparative summary of

their product specifications.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Enrichme
nt

MedChem

Express

L-

Theanine-

d5

1217451-

85-8

C₇H₉D₅N₂

O₃
179.23

99.9%

(HPLC)[1]
99.5%[1]

LGC

Standards

L-

Theanine-

d5 (N-

ethyl-d5)

1217451-

85-8

C₇D₅H₉N₂

O₃
179.228 min 98%

99 atom %

D[2]

Sigma-

Aldrich

L-

Theanine-

(ethyl-d5)

Not

specified

C₇D₅H₉O₃

N₂
179.23

≥98%

(HPLC)

98 atom %

D

Experimental Protocols
The use of L-Theanine-d5 as an internal standard is prevalent in bioanalytical and food

science research. The following protocols provide a framework for its application in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Sample Preparation: Protein Precipitation for Plasma
Samples
This protocol is suitable for the extraction of L-Theanine from plasma samples prior to LC-

MS/MS analysis.

Thaw Plasma Samples: Thaw frozen plasma samples on ice.

Prepare Spiking Solution: Prepare a stock solution of L-Theanine-d5 in a suitable solvent

(e.g., methanol or water).

Spike Internal Standard: To 100 µL of plasma in a microcentrifuge tube, add a small volume

(e.g., 10 µL) of the L-Theanine-d5 stock solution to achieve a final concentration appropriate

for the expected analyte concentration range.
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Protein Precipitation: Add 3 volumes (300 µL) of ice-cold acetonitrile or methanol to the

plasma sample.

Vortex: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein

precipitation.

Centrifuge: Centrifuge the sample at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C to

pellet the precipitated proteins.

Collect Supernatant: Carefully transfer the supernatant to a new tube without disturbing the

protein pellet.

Evaporate and Reconstitute: Evaporate the supernatant to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile

phase.

Analyze: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analytical Method
This method provides a robust approach for the quantification of L-Theanine in prepared

samples.[3]

Liquid Chromatography (LC)

Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is commonly

used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to

a high percentage to elute the analyte, and then return to initial conditions for column re-

equilibration.

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS)

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

L-Theanine: m/z 175.1 → 130.1

L-Theanine-d5: m/z 180.1 → 135.1

Instrument Parameters: Optimize cone voltage, collision energy, and other source

parameters for maximum signal intensity of the parent and daughter ions for both L-

Theanine and L-Theanine-d5.

L-Theanine Signaling Pathways
L-Theanine exerts its neurophysiological effects primarily through its interaction with the

glutamate receptor system in the brain. As a structural analog of glutamate, it can modulate

glutamatergic neurotransmission.

Extracellular Space
Cell Membrane

Intracellular Space
L-Theanine

AMPA Receptor

Antagonist

NMDA Receptor

Antagonist

Glutamate
Agonist

Agonist

CaMKII ERK1/2 CREB Neuroprotection &
Synaptic Plasticity

Click to download full resolution via product page

L-Theanine's interaction with glutamate receptors.
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L-Theanine acts as an antagonist at both AMPA and NMDA glutamate receptors.[4] By blocking

these receptors, it can inhibit excessive excitatory signaling, which is believed to contribute to

its neuroprotective and calming effects.[4] The modulation of these receptors influences

downstream signaling cascades involving key proteins such as CaMKII, ERK1/2, and CREB,

which are critical for synaptic plasticity and cell survival.[4]

Experimental Workflow
The following diagram illustrates a typical workflow for the quantitative analysis of L-Theanine

in a biological matrix using L-Theanine-d5 as an internal standard.
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Workflow for L-Theanine quantification.

This comprehensive guide provides essential information for researchers utilizing L-Theanine-
d5. By understanding the available commercial standards, employing robust analytical

methods, and appreciating the underlying biological pathways, scientists can confidently and

accurately conduct their research in the fields of pharmacology, neuroscience, and drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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